N-(3-chloro-4-methylphenyl)-2-{[3-(methylthio)-1,2,4-thiadiazol-5-yl]thio}acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[(3-methylsulfanyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H12ClN3OS3/c1-7-3-4-8(5-9(7)13)14-10(17)6-19-12-15-11(18-2)16-20-12/h3-5H,6H2,1-2H3,(H,14,17)
• InChI Key: KAYCPDFBIVPPQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=NC(=NS2)SC)Cl
• Molecular Formula: C12H12ClN3OS3
• Molecular Weight: 345.9 g/mol

Description

Synthesis Analysis

The synthesis of similar thiadiazole derivatives involves various chemical reactions tailored to introduce specific functional groups into the molecule. A common approach includes the condensation reactions facilitated by carbodiimide chemistry, often used to form amide bonds between the thiadiazole moiety and different aryl or alkyl groups. The synthesis process may vary based on the desired substitutions at specific positions on the thiadiazole ring or the phenyl group, which can significantly impact the molecule's properties and potential applications (Yu et al., 2014).

Molecular Structure Analysis

The molecular structure of thiadiazole derivatives, including compounds similar to the one , is often characterized by techniques such as X-ray crystallography. These structures tend to exhibit a near "V" shape, with angles between aromatic planes indicating the spatial arrangement of molecular fragments. The intermolecular interactions, such as hydrogen bonds and π interactions, play a crucial role in stabilizing the molecular structure and influencing its chemical reactivity and interaction with biological molecules (Boechat et al., 2011).

Chemical Reactions and Properties

Thiadiazole derivatives are known for their reactivity in various chemical reactions, including nucleophilic substitution and condensation reactions. The presence of electronegative atoms like nitrogen and sulfur within the thiadiazole ring makes these compounds susceptible to reactions with electrophiles. These chemical properties enable the functionalization of the thiadiazole ring, leading to the synthesis of a wide range of derivatives with varied biological and chemical activities.

Physical Properties Analysis

The physical properties of thiadiazole derivatives, such as solubility, melting point, and crystal structure, are influenced by the nature of substituents attached to the thiadiazole ring and the overall molecular geometry. Compounds of this class typically show moderate to low solubility in water, with solubility improving in organic solvents. The crystal packing and molecular interactions within the solid state can provide insights into the compound's stability and reactivity (Ismailova et al., 2014).